Cas no 82158-25-6 ((4-chlorophenyl)(3-methyl-1-benzofuran-2-yl)methanol)

(4-chlorophenyl)(3-methyl-1-benzofuran-2-yl)methanol structure
82158-25-6 structure
Product Name:(4-chlorophenyl)(3-methyl-1-benzofuran-2-yl)methanol
CAS No:82158-25-6
MF:C16H13ClO2
MW:272.726223707199
CID:1805487
PubChem ID:54836
Update Time:2025-04-21

(4-chlorophenyl)(3-methyl-1-benzofuran-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (4-chlorophenyl)(3-methyl-1-benzofuran-2-yl)methanol
    • (4-chlorophenyl)-(3-methyl-1-benzofuran-2-yl)methanol
    • 2-BENZOFURANMETHANOL, alpha-(4-CHLOROPHENYL)-3-METHYL-
    • alpha-(4-Chlorophenyl)-3-methyl-2-benzofuranmethanol
    • 82158-25-6
    • SCHEMBL11105961
    • DTXSID401002512
    • Inchi: 1S/C16H13ClO2/c1-10-13-4-2-3-5-14(13)19-16(10)15(18)11-6-8-12(17)9-7-11/h2-9,15,18H,1H3
    • InChI Key: UQMOUHJLYOWVID-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(C1=C(C)C2C=CC=CC=2O1)O

Computed Properties

  • Exact Mass: 272.0604073g/mol
  • Monoisotopic Mass: 272.0604073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 33.4Ų
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